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Compound of Interest

Compound Name: 2-Methoxy-3-methylaniline

CAS No.: 18102-30-2

Cat. No.: B098021

Get Quote

CAS Number: 18102-30-2

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Methoxy-3-methylaniline, a significant

chemical intermediate in organic synthesis. The document outlines its chemical and physical

properties, safety information, a plausible synthetic route, and its potential applications,

particularly in the field of drug discovery and development.

Chemical and Physical Properties
2-Methoxy-3-methylaniline, with the CAS number 18102-30-2, is an aromatic amine with a

molecular formula of C₈H₁₁NO and a molecular weight of 137.18 g/mol .[1] While specific

experimental data for some of its physical properties are not readily available, computed

properties and data from isomeric compounds provide valuable estimations.

Table 1: Physicochemical Properties of 2-Methoxy-3-methylaniline and Related Isomers
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Property
2-Methoxy-3-
methylaniline
(CAS: 18102-30-2)

3-Methoxy-2-
methylaniline
(CAS: 19500-02-8)

2-Methoxy-N-
methylaniline
(CAS: 10541-78-3)

Molecular Formula C₈H₁₁NO C₈H₁₁NO C₈H₁₁NO

Molecular Weight 137.18 g/mol [1] 137.18 g/mol [2] 137.18 g/mol [3]

Melting Point Data not available 27-28 °C 30-34 °C

Boiling Point Data not available Data not available Data not available

Density Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

Safety and Hazard Information
2-Methoxy-3-methylaniline is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is considered

harmful if swallowed and may cause an allergic skin reaction.[3]

Table 2: GHS Hazard Information for 2-Methoxy-3-methylaniline

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin sensitization (Category 1) H317: May cause an allergic skin reaction

Precautionary Measures:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after

handling. Do not eat, drink or smoke when using this product. Contaminated work clothing

should not be allowed out of the workplace. Wear protective gloves.

Response: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. If on

skin, wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention. Wash contaminated clothing before reuse.
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Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Synthesis and Experimental Protocols
A plausible and common method for the synthesis of substituted anilines is the reduction of the

corresponding nitro compound. Therefore, 2-Methoxy-3-methylaniline can be synthesized

from 2-methoxy-3-methylnitrobenzene. The following is a general experimental protocol based

on the synthesis of a similar compound, 3-methoxy-2-methylaniline.

Experimental Protocol: Synthesis of 2-Methoxy-3-methylaniline via Reduction of 2-methoxy-

3-methylnitrobenzene

Materials:

2-methoxy-3-methylnitrobenzene

Palladium on carbon (10% Pd/C)

Methanol

Hydrogen gas (H₂)

Diatomaceous earth (Celite®)

Procedure:

In a suitable reaction vessel, dissolve 2-methoxy-3-methylnitrobenzene in methanol.

Carefully add 10% Palladium on carbon to the solution.

Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere.

Stir the reaction mixture at room temperature for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion of the reaction, filter the mixture through a pad of diatomaceous earth to

remove the palladium catalyst.
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Wash the filter cake with methanol.

Combine the filtrate and washings, and remove the solvent under reduced pressure to yield

2-Methoxy-3-methylaniline.

Diagram 1: Synthetic Workflow for 2-Methoxy-3-methylaniline

2-methoxy-3-methylnitrobenzene

Reduction

H₂, 10% Pd/C
Methanol

Filtration through Celite® Solvent Evaporation 2-Methoxy-3-methylaniline

Click to download full resolution via product page

Caption: A plausible synthetic workflow for the preparation of 2-Methoxy-3-methylaniline.

Applications in Drug Development
Aniline and its derivatives are fundamental building blocks in the synthesis of a wide array of

pharmaceutical compounds. While specific drugs directly utilizing 2-Methoxy-3-methylaniline
as a starting material are not prominently documented in publicly available literature, its

structural motif is of interest to medicinal chemists. The methoxy and methyl substitutions on

the aniline ring can influence the pharmacokinetic and pharmacodynamic properties of a

potential drug molecule, such as its metabolic stability, binding affinity to biological targets, and

solubility.

Isomers of 2-Methoxy-3-methylaniline, such as 3-methoxy-2-methylaniline, are known to be

used in the preparation of indoles, indazoles, and quinoline-based antiviral agents. This

suggests that 2-Methoxy-3-methylaniline could serve as a valuable intermediate for the

synthesis of novel therapeutic agents in similar or different drug classes.

Biological Signaling Pathways
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Currently, there is no available information in the scientific literature detailing the direct

involvement of 2-Methoxy-3-methylaniline in any specific biological signaling pathways. As a

chemical intermediate, it is more likely to be a precursor to a biologically active molecule rather

than possessing intrinsic biological activity itself. The final synthesized compound, for which 2-
Methoxy-3-methylaniline is a building block, would be the entity designed to interact with

specific biological targets and modulate signaling pathways.

Diagram 2: General Workflow for Drug Discovery

2-Methoxy-3-methylaniline
(Building Block) Chemical Synthesis Compound Library High-Throughput Screening Hit Identification Lead Optimization Drug Candidate

Click to download full resolution via product page

Caption: A generalized workflow illustrating the use of a chemical intermediate in drug

discovery.

Spectral Data
Detailed experimental spectral data for 2-Methoxy-3-methylaniline is not widely available.

However, based on its structure, the following characteristic spectral features can be predicted.

Table 3: Predicted Spectral Data for 2-Methoxy-3-methylaniline
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Technique Expected Features

¹H NMR

- Aromatic protons (multiplets in the range of

6.5-7.5 ppm)- Methoxy protons (singlet around

3.8 ppm)- Methyl protons (singlet around 2.2

ppm)- Amine protons (broad singlet, chemical

shift can vary)

¹³C NMR

- Aromatic carbons (peaks in the range of 110-

150 ppm)- Methoxy carbon (peak around 55

ppm)- Methyl carbon (peak around 15-20 ppm)

FT-IR (cm⁻¹)

- N-H stretching (two bands for primary amine,

~3300-3500)- C-H aromatic stretching (~3000-

3100)- C-H aliphatic stretching (~2850-3000)-

C=C aromatic stretching (~1450-1600)- C-N

stretching (~1250-1350)- C-O stretching (~1000-

1300)

Mass Spec. - Molecular ion peak (M⁺) at m/z = 137

This guide serves as a foundational resource for professionals engaged in research and

development involving 2-Methoxy-3-methylaniline. Further experimental investigation is

warranted to fully characterize its physical properties and explore its potential in the synthesis

of novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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